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Compound of Interest

Compound Name: Equilin-d4

Cat. No.: B589522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Equilin-d4, a

deuterated form of the estrogenic steroid hormone Equilin. The information presented is

collated from various Safety Data Sheets (SDS) to ensure a thorough understanding of the

compound's properties, hazards, and handling requirements. This document is intended to

serve as an essential resource for laboratory personnel and researchers engaged in drug

development and other scientific investigations involving Equilin-d4.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical characteristics of Equilin-d4 is fundamental

to its safe handling and use in experimental settings. The following table summarizes the key

properties of this compound.
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Property Value Source

Chemical Name

(9S,13S,14S)-2,4,16,16-

tetradeuterio-3-hydroxy-13-

methyl-6,9,11,12,14,15-

hexahydrocyclopenta[a]phena

nthren-17-one

[1][2]

Synonyms
Equilin-2,4,16,16-d4, 7-

Dehydroestrone-d4
[2][3][4][5][6]

CAS Number 285979-79-5 [1][3][4][5]

Molecular Formula C₁₈H₁₆D₄O₂ [1][7]

Molecular Weight 272.37 g/mol [1][3][7]

Appearance Solid [3]

Melting Point 238-240 °C [1][3]

Isotopic Purity 98 atom % D [3]

Optical Activity [α]25/D +325°, c = 2 in ethanol [3]

Section 2: Hazard Identification and Toxicological
Profile
Equilin-d4 is classified as a hazardous substance. The primary health concerns are related to

its potential carcinogenicity and reproductive toxicity.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child

Acute Oral Toxicity 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[1][3][8]

Toxicological Summary:

While detailed toxicological studies specifically for Equilin-d4 are not publicly available in the

reviewed safety data sheets, the hazard classifications suggest significant health risks. The

parent compound, Equilin, is a known estrogenic substance, and its biological activity is the

basis for the presumed hazards of its deuterated analog. The primary routes of exposure are

inhalation, ingestion, and skin/eye contact.

Section 3: Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with Equilin-d4 to minimize

exposure and mitigate risks.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified laboratory

hood.[8][9]

Ensure easy access to safety showers and eyewash stations.[8]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][8]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[1][8]

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator is

recommended.

Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke in areas where the compound is handled or stored.[8]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Recommended storage temperature is -20°C.[8]

Store locked up.[1][8]

Logical Workflow for Handling Equilin-d4
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Start Handling Equilin-d4

Preparation:
- Read SDS

- Obtain special instructions

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Handling in Fume Hood:
- Avoid dust generation

- Weigh carefully

End of Handling

Decontaminate work area
and equipment

Dispose of waste in
approved hazardous waste container

Return to secure storage
(-20°C, locked)

Procedure Complete

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Equilin-d4 from preparation to completion.

Section 4: Emergency and First-Aid Measures
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In the event of accidental exposure, immediate and appropriate first-aid measures are crucial.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention.[1][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[1]

[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1][8]

Emergency Response Decision Tree
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Exposure to Equilin-d4

Inhalation

 Inhaled 

Skin Contact

 Skin Contact 

Eye Contact

 Eye Contact 

Ingestion

 Ingested 

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water Rinse Mouth

Seek Immediate
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Click to download full resolution via product page

Caption: A decision tree for first-aid response to accidental exposure to Equilin-d4.

Section 5: Experimental Protocols
The Safety Data Sheets for Equilin-d4 summarize the results of toxicological assessments but

do not provide detailed experimental protocols for these studies. The hazard classifications are

derived from standardized tests, such as those for acute toxicity (e.g., OECD TG 420), skin and

eye irritation (e.g., OECD TG 404, 405), and carcinogenicity/mutagenicity (e.g., Ames test, in

vivo micronucleus assay). For specific, non-regulatory experimental uses of Equilin-d4,

researchers must develop their own detailed protocols that incorporate the safety and handling

information outlined in this guide.

Section 6: Spillage and Disposal
Accidental spills must be handled promptly and safely.

Spill Response:

Evacuate the area and ensure adequate ventilation.
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Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontamination solution.

Disposal:

Dispose of Equilin-d4 and contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[8] Do not allow the substance to enter drains or

waterways.[9]

This technical guide is intended to provide a comprehensive overview of the safety data for

Equilin-d4. It is not a substitute for a thorough review of the original Safety Data Sheet

provided by the supplier and adherence to all institutional and regulatory safety protocols.

Researchers are encouraged to consult with their institution's Environmental Health and Safety

(EHS) department for guidance on the specific handling and disposal requirements for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Landscape of Equilin-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589522#safety-data-sheet-sds-for-equilin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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